Cas no 2228827-95-8 (tert-butyl N-4-chloro-3-(piperidin-4-yloxy)phenylcarbamate)

• Product Name: tert-butyl N-4-chloro-3-(piperidin-4-yloxy)phenylcarbamate
• CAS No: 2228827-95-8
• MF: C₁₆H₂₃ClN₂O₃
• MW: 326.818423509598
• CID: 6550957
• PubChem ID: 165642396
• Update Time: 2025-08-02

tert-butyl N-4-chloro-3-(piperidin-4-yloxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-chloro-3-(piperidin-4-yloxy)phenylcarbamate
• tert-butyl N-[4-chloro-3-(piperidin-4-yloxy)phenyl]carbamate
• EN300-1871389
• 2228827-95-8

• Inchi： 1S/C16H23ClN2O3/c1-16(2,3)22-15(20)19-11-4-5-13(17)14(10-11)21-12-6-8-18-9-7-12/h4-5,10,12,18H,6-9H2,1-3H3,(H,19,20)
• InChI Key： IOHKENPYJVVLDJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1OC1CCNCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 326.1397203g/mol
• Monoisotopic Mass: 326.1397203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-4-chloro-3-(piperidin-4-yloxy)phenylcarbamate

Comprehensive Overview of tert-butyl N-4-chloro-3-(piperidin-4-yloxy)phenylcarbamate (CAS No. 2228827-95-8)

In the rapidly evolving field of medicinal chemistry and pharmaceutical research, tert-butyl N-4-chloro-3-(piperidin-4-yloxy)phenylcarbamate (CAS No. 2228827-95-8) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, plays a pivotal role in the development of novel therapeutic agents. Researchers and industry professionals are increasingly focusing on this compound due to its potential applications in drug discovery and development.

The chemical structure of tert-butyl N-4-chloro-3-(piperidin-4-yloxy)phenylcarbamate includes a piperidin-4-yloxy moiety, which is known for its bioactivity in various pharmacological contexts. The presence of the tert-butyl carbamate group further enhances its stability, making it a valuable intermediate in synthetic chemistry. With the growing demand for innovative drug candidates, this compound has garnered attention for its versatility and potential in creating next-generation medications.

One of the key reasons behind the rising interest in tert-butyl N-4-chloro-3-(piperidin-4-yloxy)phenylcarbamate is its relevance in addressing current healthcare challenges. For instance, the compound has been explored in the context of central nervous system (CNS) disorders, a hot topic in pharmaceutical research. The piperidine ring, a common pharmacophore in CNS-active drugs, suggests potential applications in treating conditions such as anxiety, depression, and neurodegenerative diseases.

Another area where tert-butyl N-4-chloro-3-(piperidin-4-yloxy)phenylcarbamate shows promise is in the field of cancer research. The compound’s structural attributes make it a candidate for the development of kinase inhibitors, which are crucial in targeted cancer therapies. With the global focus on precision medicine, the demand for such specialized intermediates is expected to rise, positioning this compound as a valuable asset in oncology drug development.

From a synthetic chemistry perspective, tert-butyl N-4-chloro-3-(piperidin-4-yloxy)phenylcarbamate serves as a versatile building block. Its chlorophenyl and piperidinyl components allow for further functionalization, enabling the creation of diverse derivatives with tailored properties. This adaptability is particularly appealing to researchers working on structure-activity relationship (SAR) studies, where minor modifications can lead to significant changes in biological activity.

The market dynamics surrounding tert-butyl N-4-chloro-3-(piperidin-4-yloxy)phenylcarbamate reflect its growing importance. Pharmaceutical companies and contract research organizations (CROs) are increasingly sourcing this compound for their R&D pipelines. Additionally, the rise of AI-driven drug discovery has further amplified its relevance, as computational models frequently identify such intermediates for virtual screening and lead optimization.

Quality and purity are critical factors when working with tert-butyl N-4-chloro-3-(piperidin-4-yloxy)phenylcarbamate. Reputable suppliers ensure that the compound meets stringent standards, as impurities can significantly impact research outcomes. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify the compound’s identity and purity, ensuring reliable results in downstream applications.

In conclusion, tert-butyl N-4-chloro-3-(piperidin-4-yloxy)phenylcarbamate (CAS No. 2228827-95-8) stands out as a compound with immense potential in modern pharmaceutical research. Its unique structural features, combined with its applicability in CNS disorders and cancer therapeutics, make it a focal point for scientists and industry stakeholders. As the demand for innovative drug candidates continues to grow, this compound is poised to play a pivotal role in shaping the future of medicine.